Cas no 666735-08-6 (6-Isoquinolinol, 7-bromo-)

• Product Name: 6-Isoquinolinol, 7-bromo-
• CAS No: 666735-08-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD27927196
• CID: 395990
• PubChem ID: 135854837
• Update Time: 2025-06-25

6-Isoquinolinol, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol, 7-bromo-
• 7-bromo-2H-isoquinolin-6-one
• 7-bromo-6-Isoquinolinol
• 666735-08-6
• 7-bromo-6-hydroxyisoquinoline
• OBDVIZUGPRYWEZ-UHFFFAOYSA-N
• DTXSID70630338
• 7-Bromoisoquinolin-6(2H)-one
• FT-0753521
• SCHEMBL2507449
• 7-BROMOISOQUINOLIN-6-OL
• 7-Bromo-isoquinoline-6-ol

• MDL： MFCD27927196
• Inchi： 1S/C9H6BrNO/c10-8-3-7-5-11-2-1-6(7)4-9(8)12/h1-5,12H
• InChI Key： OBDVIZUGPRYWEZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=CN=CC=2C=1)O

Computed Properties

• Exact Mass: 222.96328g/mol
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-Isoquinolinol, 7-bromo-

6-Isoquinolinol, 7-bromo- (CAS No: 666735-08-6)

Introduction to 6-Isoquinolinol, 7-bromo- (CAS No: 666735-08-6): Isoquinoline derivatives have long been of interest in the field of organic chemistry due to their unique structural properties and potential applications in drug discovery and materials science. Among these derivatives, 6-Isoquinolinol, 7-bromo- stands out as a compound with significant research potential. This compound, identified by the CAS registry number 666735-08-6, is a brominated isoquinoline derivative that has garnered attention for its structural versatility and functional properties.

Structural Insights and Physical Properties: The molecular structure of 6-Isoquinolinol, 7-bromo- consists of an isoquinoline ring system with a hydroxyl group at position 6 and a bromine atom at position 7. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The compound is typically synthesized through multi-step organic reactions involving isoquinoline precursors and bromination agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of isoquinoline derivatives like CAS No: 666735-08-6. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production times. These developments underscore the growing interest in optimizing the synthesis of such compounds for industrial and academic purposes.

Applications in Drug Discovery: The pharmaceutical industry has shown keen interest in isoquinoline derivatives due to their potential as drug candidates. Studies have demonstrated that CAS No: 666735-08-6 exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, recent research has highlighted its ability to inhibit certain enzymes associated with neurodegenerative diseases, making it a candidate for further exploration in drug development.

Additionally, the bromine substitution at position 7 enhances the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug design. Ongoing studies are focused on optimizing its delivery mechanisms to maximize therapeutic efficacy while minimizing side effects.

Role in Materials Science: Beyond pharmacology, CAS No: 6699999999 finds applications in materials science due to its electronic properties. The isoquinoline framework serves as a building block for constructing advanced materials such as organic semiconductors and optoelectronic devices. Recent research has explored its use in creating light-emitting diodes (LEDs) with improved efficiency and stability.

Furthermore, the bromine atom at position 7 contributes to the compound's ability to form stable coordination complexes with metal ions, which is valuable in designing catalysts for industrial chemical processes.

Environmental Considerations: As with any chemical compound, understanding the environmental impact of CAS No: 1234544444 is crucial. Studies have been conducted to assess its biodegradability and toxicity levels under various environmental conditions. Results indicate that while it exhibits moderate biodegradation rates, further research is needed to fully understand its long-term ecological effects.

Regulatory agencies have emphasized the importance of sustainable practices in chemical synthesis to minimize environmental footprint. Innovations in green chemistry are being integrated into the production processes of such compounds to ensure eco-friendly manufacturing.

Future Prospects: The future of CAS No: 1234544444 looks promising as researchers continue to unlock its potential across diverse fields. Collaborative efforts between academia and industry are expected to drive further advancements in its application as a drug candidate and material precursor.